Cas no 1806758-72-4 (3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride)
3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride
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- Inchi: 1S/C7HClF6N2O5S/c8-22(19,20)5-3(16(17)18)4(21-7(12,13)14)2(1-15-5)6(9,10)11/h1H
- InChI Key: BASPEADYSCDUFG-UHFFFAOYSA-N
- SMILES: ClS(C1C(=C(C(C(F)(F)F)=CN=1)OC(F)(F)F)[N+](=O)[O-])(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 526
- XLogP3: 3.1
- Topological Polar Surface Area: 111
3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029080952-1g |
3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride |
1806758-72-4 | 97% | 1g |
$1,475.10 | 2022-03-31 |
3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride
3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806758-72-4): A Comprehensive Overview
3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806758-72-4) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents and as an intermediate in the synthesis of complex molecules.
The molecular structure of 3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride is particularly noteworthy. The presence of a nitro group, a trifluoromethoxy substituent, and a trifluoromethyl group on the pyridine ring, along with a sulfonyl chloride functional group, imparts unique chemical properties to this compound. These features contribute to its reactivity and stability, making it a valuable building block in organic synthesis.
In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their enhanced biological activity and metabolic stability. The trifluoromethyl and trifluoromethoxy groups in 3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride are particularly significant in this context. These groups can influence the lipophilicity and electronic properties of the molecule, which are crucial factors in drug design and development.
The sulfonyl chloride functional group in 3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride is highly reactive and can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions. This reactivity makes it an excellent intermediate for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and materials with specific properties.
Recent studies have explored the potential applications of 3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted its use as an intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. The unique combination of functional groups in this compound allows for the fine-tuning of pharmacological properties, such as selectivity and potency.
In addition to its role as an intermediate, 3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride has been investigated for its potential as a lead compound in drug discovery programs. Its ability to form stable complexes with metal ions has also been explored, opening up new avenues for the development of metal-based therapeutic agents.
The synthesis of 3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for its production. For example, the use of green chemistry principles has been applied to reduce waste and improve the overall sustainability of the synthesis process.
The safety and handling of 3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride are critical considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.
In conclusion, 3-Nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806758-72-4) is a versatile compound with significant potential in various areas of research and development. Its unique structural features make it an attractive candidate for the synthesis of novel therapeutic agents and other advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its importance in the scientific community.
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